Cas no 20806-43-3 (Z-Ser(Bzl)-OH)

• Product Name: Z-Ser(Bzl)-OH
• CAS No: 20806-43-3
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• MDL: MFCD00022029
• CID: 271051
• Update Time: 2025-10-31

Z-Ser(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

• Benzyloxycarbonyl-O-benzyl L-serine
• N-Benzyloxycarbonyl-O-benzyl-L-serine
• (2S)-3-phenylmethoxy-2-(phenylmethoxycarbonylamino)propanoic acid
• Cbz-Ser(Bzl)-OH
• L-Serine,N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-
• Z-L-Ser(Bzl)-OH
• Z-Ser(Bzl)-OH
• (S)-3-(benzyloxy)-2-(benzyloxycarbonylamino)propanoic acid
• AmbotzZAA1185
• Cbz-O-benzyl-L-serine
• N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-serine
• N-benzyloxycarbonyl-O-benzyl-(L)-serine
• N-carbobenzyloxy-O-benzyl-L-serine
• N-Cbz-(S)-serine-O-benzyl
• O-benzyl-N-benzyloxycarbonyl-L-serine
• N-Cbz-O-Benzyl-L-Ser-OH
• N-(Benzyloxycarbonyl)-O-benzyl-L-serine
• Carbobenzyloxy-O-benzyl-L-serine
• PubChem19040
• N-alpha-Benzyloxycarbonyl-O-benzyl-L-serine
• CYYRLHUAMWRBHC-INIZCTEOSA-N
• n-(benzyloxycarbonyl)-o-benzylserine
• O-benzyl-N-benzyloxycarb

• MDL： MFCD00022029
• Inchi： 1S/C18H19NO5/c20-17(21)16(13-23-11-14-7-3-1-4-8-14)19-18(22)24-12-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： CYYRLHUAMWRBHC-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 389
• Topological Polar Surface Area: 84.9

Experimental Properties

• Water Partition Coefficient: Slightly soluble in water.
• PSA: 84.86000
• LogP: 2.97370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Z-Ser(Bzl)-OH

Recent Advances in the Application of Z-Ser(Bzl)-OH (CAS: 20806-43-3) in Chemical Biology and Pharmaceutical Research

Z-Ser(Bzl)-OH (CAS: 20806-43-3) is a protected serine derivative widely used in peptide synthesis and medicinal chemistry. Recent studies have highlighted its significance as a key building block in the development of novel therapeutic agents and biochemical tools. This research briefing synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Z-Ser(Bzl)-OH in the synthesis of protease-resistant peptide analogs. The research team utilized this protected amino acid to develop a series of modified antimicrobial peptides with enhanced stability against enzymatic degradation. Molecular dynamics simulations revealed that the benzyl protection group significantly contributes to the conformational stability of the resulting peptides.

In the field of cancer therapeutics, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of Z-Ser(Bzl)-OH into novel kinase inhibitors. The compound served as a crucial spacer element in the design of selective CDK4/6 inhibitors, with the benzyl group providing optimal hydrophobic interactions in the ATP-binding pocket. This application underscores the compound's versatility in structure-based drug design.

From a synthetic chemistry perspective, researchers have developed more efficient protocols for the production and handling of Z-Ser(Bzl)-OH. A 2023 Nature Protocols article detailed an improved crystallization method that yields the compound with >99.5% purity, addressing previous challenges with diastereomeric impurities. This advancement has important implications for large-scale pharmaceutical manufacturing processes.

The compound has also found applications in chemical biology tools development. A recent ACS Chemical Biology study (2024) utilized Z-Ser(Bzl)-OH as a key component in the synthesis of activity-based probes for serine hydrolases. The benzyl-protected serine moiety proved essential for maintaining probe stability while allowing for subsequent deprotection and labeling steps in live-cell imaging experiments.

Ongoing research continues to explore new applications for Z-Ser(Bzl)-OH in drug discovery. Current investigations focus on its potential in the development of peptide-based vaccines and as a scaffold for targeted drug delivery systems. The compound's unique chemical properties, particularly the balance between protection and reactivity offered by the Z and Bzl groups, make it particularly valuable for these emerging applications.

In conclusion, Z-Ser(Bzl)-OH (20806-43-3) remains a vital tool in chemical biology and pharmaceutical research. Recent studies have expanded its applications beyond traditional peptide synthesis, demonstrating its utility in drug design, chemical probes, and bioconjugation strategies. As synthetic methodologies continue to improve and new biological targets emerge, this protected amino acid derivative is likely to maintain its importance in medicinal chemistry research.